Bis(9,10-dioxo-9,10-dihydroanthracene-1-diazonium) sulfate

• CAS RN: 91323-77-2
• Molecular Formula: C28H14N4O8S
• Molecular Weight: 566.5 g/mol
• IUPAC Name: 9,10-dioxoanthracene-1-diazonium;sulfate
• InChI: InChI=1S/2C14H7N2O2.H2O4S/c2*15-16-11-7-3-6-10-12(11)14(18)9-5-2-1-4-8(9)13(10)17;1-5(2,3)4/h2*1-7H;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key: JSTJTYPIBUDPLL-UHFFFAOYSA-L
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=CC=C3)[N+]#N.C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=CC=C3)[N+]#N.[O-]S(=O)(=O)[O-]

Description

Bis(9,10-dioxo-9,10-dihydroanthracene-1-diazonium) sulfate is a useful research compound. Its molecular formula is C28H14N4O8S and its molecular weight is 566.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 150 cc of concentrated sulphuric acid were added under stirring 17 g of sodium nitrite over a period of 15 minutes. After a homogeneous solution had been obtained, there were added to it over a period of 1 hour 50 g of 1-aminoanthraquinone, maintaining the temperature at 30°-35° C. Thereupon, this mass was heated up to 50° C. for about 20 minutes; the homogeneous solution was then cooled down to 30° C. and poured slowly over 350 g of ice. The precipitated diazonium salt was then filtered, well squeezed out, washed with 30 cc of water and then again squeezed out. Thereby were obtained 120 g of humid anthraquinone-1-diazonium sulphate, which were added under stirring to a solution of 79 g of methacrylonitrile in 300 cc of methanol.